Cas no 1797308-04-3 (N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1797308-04-3
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6442373
• Update Time: 2025-06-30

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide
• N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C18H17N3O4/c1-21-14-6-7-24-10-12(14)13(20-21)9-19-18(23)17-8-15(22)11-4-2-3-5-16(11)25-17/h2-5,8H,6-7,9-10H2,1H3,(H,19,23)
• InChI Key： ASTYYKMVJRCMEM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NN(C)C3CCOCC=32)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide

Introduction to N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide and Its Significance in Modern Chemical Biology

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This heterocyclic molecule belongs to a class of compounds that often exhibit promising properties in pharmaceutical research and drug development. The compound's molecular structure incorporates several key functional groups, including a pyrano[4,3-cpyrazole] moiety and a chromene core, which are known for their diverse biological interactions.

The CAS number 1797308-04-3 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. The presence of the 1-methyl substituent on the pyrano[4,3-cpyrazole] ring and the carboxamide group on the chromene ring contributes to the compound's overall reactivity and potential applications. These structural elements are not only of interest from a synthetic chemistry perspective but also hold promise for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of N-heterocyclic compounds. These molecules often exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The pyrano[4,3-cpyrazole] scaffold, in particular, has been studied extensively for its ability to interact with various biological targets. This scaffold is part of a larger family of tricyclic heterocycles, which are known for their stability and versatility in drug design.

The chromene core of N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide adds another layer of complexity to the molecule. Chromenes are well-documented for their role in various biological processes and have been explored as intermediates in the synthesis of bioactive compounds. The 4-one and 2-carboxamide functional groups within this structure suggest potential interactions with enzymes and receptors, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interaction patterns for N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide. By leveraging these computational methods, scientists can design experiments more efficiently and prioritize compounds based on their predicted efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and ring-forming reactions are commonly employed in the synthesis of such complex molecules. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the desired structure.

Once synthesized, the compound undergoes rigorous testing to evaluate its physicochemical properties. Parameters such as solubility, stability, and metabolic degradation are critical factors that determine its suitability for further applications. Additionally, spectroscopic techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are used to confirm the molecular structure and identify any impurities.

The biological evaluation of N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-4-oxo-4H-chromene-2-carboxamide involves testing its activity against various biological targets. This includes assessing its interaction with enzymes such as kinases or cytochrome P450 enzymes, as well as its binding affinity to specific receptors. High-throughput screening (HTS) platforms have become increasingly popular for rapidly evaluating large libraries of compounds for their biological activity.

One particularly exciting area of research is the exploration of this compound's potential as an antioxidant or anti-inflammatory agent. The structural features present in N-heterocyclic compounds like this one often make them effective at neutralizing reactive oxygen species (ROS) and modulating inflammatory pathways. Preliminary studies have shown promising results in cell-based assays using this compound.

The development of new drugs is a lengthy process that typically involves several stages before reaching clinical use. However，preclinical studies provide valuable insights into a compound's safety profile and efficacy before it is tested in human subjects。These studies often involve both in vitro (cell culture) experiments and animal models to assess how the compound behaves at different doses。

Collaborations between academic researchers，pharmaceutical companies，and regulatory agencies play a crucial role in advancing drug discovery efforts。Open sharing of data，research findings，and methodologies fosters innovation within the scientific community。The case study presented here highlights how interdisciplinary approaches can lead to significant breakthroughs。

The future prospects for N-( { 1 - methyl - 1 H , 4 H , 6 H , 7 H - pyrano [ 4 , 3 - cpyrazol - 3 - yl } methyl ) - 4 - oxo - 4 H - chromene - 2 - carboxamide are vast。With continued research，this compound may unlock new therapeutic possibilities across multiple disease areas。The integration of cutting-edge technologies like artificial intelligence (AI) into drug discovery promises to accelerate these efforts by predicting molecular properties more accurately。